2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one

• IUPAC Name: 2-nonyl-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one
• InChI: InChI=1S/C18H23N3OS/c1-2-3-4-5-6-7-8-13-16-20-21-17(22)14-11-9-10-12-15(14)19-18(21)23-16/h9-12H,2-8,13H2,1H3
• InChI Key: MAMMWOYDBKQPDA-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCC1=NN2C(=O)C3=CC=CC=C3N=C2S1
• Molecular Formula: C18H23N3OS
• Molecular Weight: 329.5 g/mol

Description

2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one, also known as NQDI-1, is a small molecule inhibitor that has been used in scientific research to study the mechanism of action and physiological effects of various proteins and enzymes. This compound has shown promise in the field of drug discovery and has been used extensively in laboratory experiments to investigate its potential therapeutic applications.

Mechanism of Action

2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is a selective inhibitor of NOX enzymes and works by binding to the active site of these enzymes, thereby preventing their activation and subsequent production of ROS. This inhibition has been shown to have a protective effect in various disease models, including cardiovascular disease, neurodegenerative diseases, and cancer.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one have been extensively studied in various disease models. In cardiovascular disease, 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has been shown to reduce oxidative stress and inflammation, thereby improving vascular function and reducing the risk of atherosclerosis. In neurodegenerative diseases, 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has been shown to protect neurons from oxidative damage and improve cognitive function. In cancer, 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has been shown to inhibit tumor growth and metastasis by reducing ROS production and promoting cell death.

Advantages and Limitations for Lab Experiments

One of the main advantages of 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is its specificity for NOX enzymes, which allows for the selective inhibition of these enzymes without affecting other cellular processes. This specificity also allows for the study of the specific role of NOX enzymes in disease models. However, one limitation of 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one is its relatively low potency, which may require higher concentrations to achieve the desired effects.

Future Directions

There are several future directions for the use of 2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one in scientific research. One potential application is in the study of the role of NOX enzymes in aging and age-related diseases. Another potential application is in the development of novel therapies for various diseases, including cardiovascular disease, neurodegenerative diseases, and cancer. Additionally, the development of more potent and selective NOX inhibitors may further enhance the potential therapeutic applications of this compound.

Scientific Research Applications

2-nonyl-5H-[1,3,4]thiadiazolo[2,3-b]quinazolin-5-one has been used extensively in scientific research to study the mechanism of action and physiological effects of various proteins and enzymes. One of the most notable applications of this compound is in the study of the NADPH oxidase (NOX) family of enzymes, which are involved in the production of reactive oxygen species (ROS) in cells.